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Compound of Interest

Compound Name:

2-[(2,2-

dimethylpropanoyl)amino]benzoic

acid

Cat. No.: B019513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical

properties of 2-Pivalamidobenzoic acid, with a focus on its solubility and melting point. Due to

the limited availability of direct experimental data for this specific compound, this guide also

furnishes detailed, generalized experimental protocols for the determination of these critical

parameters.

Introduction to 2-Pivalamidobenzoic Acid
2-Pivalamidobenzoic acid, also known by its IUPAC name 2-[(2,2-
dimethylpropanoyl)amino]benzoic acid, is an organic compound with the chemical formula

C₁₂H₁₅NO₃. Its structure consists of a benzoic acid molecule where the amino group at the 2-

position is acylated with a pivaloyl group. The presence of the bulky tert-butyl group in the

pivaloyl moiety is expected to influence its solid-state properties and solubility profile.

Chemical Structure:

IUPAC Name: 2-[(2,2-dimethylpropanoyl)amino]benzoic acid

CAS Number: 101724-84-9[1]
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Molecular Weight: 221.26 g/mol [1]

Physical Form: Solid[1]

Physical Properties
Direct experimental values for the melting point and solubility of 2-Pivalamidobenzoic acid are

not readily available in the public domain. However, based on its structure and the properties of

analogous compounds, we can provide estimations and outline the methods for their precise

determination.

The following table summarizes the available and estimated physical properties for 2-

Pivalamidobenzoic acid.

Property Value Source/Method

Melting Point

Data not available (expected to

be a crystalline solid with a

relatively high melting point)

-

Solubility

Data not available (expected to

have low solubility in water and

higher solubility in organic

solvents)

-

Experimental Protocols for Physical Property
Determination
For researchers requiring precise data, the following standard experimental protocols are

recommended for determining the melting point and solubility of 2-Pivalamidobenzoic acid.

Methodology: Capillary Melting Point Method

Sample Preparation: A small, dry sample of 2-Pivalamidobenzoic acid is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated digital melting point apparatus is used.
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Procedure:

The capillary tube is placed in the heating block of the apparatus.

The temperature is raised at a rapid rate initially until it is about 15-20 °C below the

expected melting point.

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The temperature range is recorded from the point at which the first drop of liquid appears

to the point at which the entire sample has melted.

Reporting: The melting point is reported as a range. For a pure substance, this range is

typically narrow.

Methodology: Isothermal Shake-Flask Method

Solvent Selection: A range of solvents should be tested, including water, buffered aqueous

solutions at various pH values, and common organic solvents (e.g., ethanol, methanol,

acetone, ethyl acetate, dichloromethane).

Procedure:

An excess amount of solid 2-Pivalamidobenzoic acid is added to a known volume of the

selected solvent in a sealed flask.

The flasks are agitated in a constant temperature water bath or shaker until equilibrium is

reached (typically 24-72 hours).

After reaching equilibrium, the suspension is allowed to settle, and the supernatant is

filtered through a syringe filter (e.g., 0.45 µm PTFE) to remove any undissolved solid.

The concentration of the dissolved compound in the filtrate is then determined using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC)

with UV detection or UV-Vis spectroscopy, against a calibration curve of known

concentrations.
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Data Presentation: Solubility is typically reported in units of mg/mL or mol/L at a specific

temperature.

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a compound like 2-Pivalamidobenzoic acid.
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Caption: Generalized workflow for determining the physical properties of a synthesized

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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